Cas no 97752-25-5 (4-Nonanol,5,6,7,8,8-pentamethyl-)

• Product Name: 4-Nonanol,5,6,7,8,8-pentamethyl-
• CAS No: 97752-25-5
• MF: C₁₄H₃₀O
• MW: 214.387404918671
• CID: 807794
• PubChem ID: 113420
• Update Time: 2025-04-19

4-Nonanol,5,6,7,8,8-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonanol,5,6,7,8,8-pentamethyl-
• 5,6,7,8,8-pentamethylnonan-4-ol
• EINECS 307-787-2
• DTXSID60913667
• 97752-25-5
• NS00065644

• Inchi： 1S/C14H30O/c1-8-9-13(15)11(3)10(2)12(4)14(5,6)7/h10-13,15H,8-9H2,1-7H3
• InChI Key： JTSNBGFCLZFXNB-UHFFFAOYSA-N
• SMILES： OC(CCC)C(C)C(C)C(C)C(C)(C)C

Computed Properties

• Exact Mass: 214.23
• Monoisotopic Mass: 214.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.828
• Boiling Point: 243.5°Cat760mmHg
• Flash Point: 101.8°C
• Refractive Index: 1.44